Ethyl 4-[3-methyl-7-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]ethyl]-2,6-dioxopurin-8-yl]piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[3-methyl-7-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]ethyl]-2,6-dioxopurin-8-yl]piperazine-1-carboxylate
• InChI: InChI=1S/C18H24N8O4S2/c1-4-30-18(29)25-7-5-24(6-8-25)15-19-13-12(14(27)20-16(28)23(13)3)26(15)9-10-31-17-22-21-11(2)32-17/h4-10H2,1-3H3,(H,20,27,28)
• InChI Key: GMWUJJTUUBCCRR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C2=NC3=C(N2CCSC4=NN=C(S4)C)C(=O)NC(=O)N3C
• Molecular Formula: C18H24N8O4S2
• Molecular Weight: 480.6 g/mol

Description

Ethyl 4-[3-methyl-7-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]ethyl]-2,6-dioxopurin-8-yl]piperazine-1-carboxylate is a useful research compound. Its molecular formula is C18H24N8O4S2 and its molecular weight is 480.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

This compound is part of a broader category of molecules that are synthesized and investigated for their potential biological activities. For example, the microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties has been explored. These synthesized compounds were screened for their antimicrobial, antilipase, and antiurease activities, with some showing good to moderate antimicrobial activity against test microorganisms, antiurease activity, and antilipase activity (Başoğlu et al., 2013).

Another study focused on the synthesis, characterization, and biological evaluation of newer carbazole derivatives, investigating their antibacterial, antifungal, and anticancer activities. Among these, specific derivatives exhibited significant antibacterial and antifungal activity, as well as activity against the human breast cancer cell line MCF7 (Sharma et al., 2014).

Anticancer Applications

The compound and its derivatives have been implicated in anticancer research. For instance, piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids were sequentially synthesized and evaluated as anticancer agents. Some derivatives showed strong anticancer agents relative to doxorubicin, highlighting their potential in cancer treatment research (Rehman et al., 2018).

Antimicrobial and Antitubercular Research

A series of ethyl 5-(piperazin-1-yl)benzofuran-2-carboxylate and 3-(piperazin-1-yl)benzo[d]isothiazole molecules were synthesized and screened for their in vitro Mycobacterium smegmatis GyrB ATPase assay, Mycobacterium tuberculosis DNA gyrase supercoiling assay, antitubercular activity, cytotoxicity, and protein-inhibitor interaction assay. Among these, certain molecules demonstrated promising inhibition, indicating their potential in antitubercular drug development (Reddy et al., 2014).

Mechanism of Action

Target of Action

It contains structural elements of indole , imidazole , and thiazole derivatives, which are known to interact with various biological targets. Indole derivatives, for instance, play a significant role in cell biology and are used in the treatment of cancer cells, microbes, and various disorders . Imidazole derivatives also show a broad range of chemical and biological properties . Thiazole derivatives have been shown to exhibit significant analgesic and anti-inflammatory activities .

Mode of Action

Based on its structural components, we can infer that it might interact with its targets in a manner similar to other indole, imidazole, and thiazole derivatives . These interactions could lead to changes in cellular processes, potentially resulting in therapeutic effects.

Biochemical Pathways

Indole, imidazole, and thiazole derivatives are known to interact with various biochemical pathways . For instance, indole derivatives play a main role in cell biology , suggesting that they may interact with pathways involved in cell growth and proliferation.

Result of Action

Based on its structural components, it might exhibit properties similar to other indole, imidazole, and thiazole derivatives . For instance, thiazole derivatives have been shown to exhibit significant analgesic and anti-inflammatory activities .